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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of nickel sulfide (NiSx) in
various catalytic and electrocatalytic applications. Detailed experimental protocols,
performance data, and visual representations of workflows and mechanisms are included to
facilitate research and development in these areas.

Section 1: Electrocatalytic Applications of Nickel
Sulfide

Nickel sulfides, with their diverse stoichiometries (e.g., NiS, NiSz, NizSz, NizSe, NisSs), have
emerged as highly promising, cost-effective, and efficient electrocatalysts for several key
energy-related reactions. Their excellent electrical conductivity and tunable electronic
structures make them viable alternatives to precious metal catalysts.[1]

Hydrogen Evolution Reaction (HER)

Nickel sulfides are extensively studied for the HER in alkaline media, a crucial process for
producing green hydrogen through water splitting.[1] The catalytic activity is highly dependent
on the specific crystalline phase of the nickel sulfide.

Table 1: Performance of Nickel Sulfide-Based Catalysts for HER in Alkaline Media
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Overpote
ntial at 10 Tafel
Electrolyt . Referenc
Catalyst Substrate mA/cm? Slope Stability
e
(mV vs. (mV/dec)
RHE)
h-NiS Ni foam 1M KOH 163 89.3 10 h [2]
0-NioSs Ni foam 1M KOH 266 113.0 10 h [2]
NisS2 Ni foam 1 M KOH 223 - - [3]
Cu-NisS2 Ni foam 1M KOH 121 - - [4]
Mo-NisS2
- 1.0MKOH 377 - 24 h [4]
NRs
Carbon
NiS/Ni - 161 74 - [5]
cloth

Experimental Protocol: Synthesis of h-NiS and 0-NieSs Nanoparticles for HER

This protocol describes a microwave-assisted solvothermal method for the selective synthesis
of hexagonal NiS (h-NiS) and orthorhombic NieSs (0-NisSs).[2]

Materials:

» Nickel(ll) acetylacetonate [Ni(acac)z]

e 1-dodecanethiol (DDT) or Thiourea

e N-methyl-2-pyrrolidone (NMP)

e Ethanol

e Hexane

e Microwave reactor (e.g., Anton Paar Monowave 300)

Procedure:
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e Precursor Solution: In a typical synthesis, prepare a solution of Ni(acac)z in NMP.
» Sulfur Source Addition:

o For 0-NieSs: Add 1-dodecanethiol (DDT) to the precursor solution.

o For h-NiS: Add thiourea to the precursor solution.

e Microwave Synthesis: Place the reaction mixture in the microwave reactor and irradiate at
100 W for 1 hour.[2]

 Purification: After the reaction, centrifuge the mixture to collect the product. Wash the
precipitate several times with an ethanol/water or ethanol/hexane mixture to remove
unreacted precursors.

e Drying: Dry the final product in a vacuum oven at 60 °C for 24 hours.[2]
Experimental Protocol: Electrochemical Measurement of HER Activity

This protocol outlines a standard three-electrode setup for evaluating the HER performance of
the synthesized nickel sulfide catalysts.[1][6]

Setup:

Working Electrode: Nickel sulfide catalyst loaded onto a conductive substrate (e.g., nickel
foam, glassy carbon).

Counter Electrode: Graphite rod or platinum wire.[2][6]

Reference Electrode: Saturated Calomel Electrode (SCE) or Ag/AgCI.

Electrolyte: 1.0 M KOH solution.[3]
Procedure:

o Electrolyte Preparation: Prepare a 1.0 M KOH solution using high-purity water.
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e Cell Assembly: Assemble the three-electrode cell, ensuring the electrodes are properly
immersed in the electrolyte.

¢ Electrochemical Measurements:

o Linear Sweep Voltammetry (LSV): Record polarization curves at a scan rate of, for
example, 10 mV/s to determine the overpotential required to achieve a specific current
density (e.g., 10 mA/cm?).[6]

o Tafel Analysis: Plot the overpotential (n) versus the logarithm of the current density (log |j|)
to obtain the Tafel slope, which provides insight into the reaction mechanism.

o Electrochemical Impedance Spectroscopy (EIS): Perform EIS to analyze the electrode
kinetics and charge transfer resistance.

o Chronoamperometry or Chronopotentiometry: Conduct long-term tests at a constant
potential or current to evaluate the stability of the catalyst.

Diagram: HER Experimental Workflow
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Caption: Workflow for NiSx HER catalyst synthesis and testing.
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Oxygen Evolution Reaction (OER)

Nickel sulfides also serve as efficient pre-catalysts for the OER, the anodic half-reaction in
water splitting. During the OER process in alkaline media, the surface of nickel sulfide often
transforms into the catalytically active nickel (oxy)hydroxide (NiOOH).[7]

Table 2: Performance of Nickel Sulfide-Based Catalysts for OER in Alkaline Media

Overpote
ntial at 10 Tafel
Electrolyt . Referenc
Catalyst Substrate mA/cm? Slope Stability
e
(mV vs. (mV/dec)
RHE)
Dual-phase o
o Ni foil 1 M KOH 290 - 50 h [2][6]
NiS/Ni7Se
NiO/NiS
209 (at 40 Several
Heterostru - 1 M KOH 60 [71
mA/cmg2) hours
cture
_ _ 230 (at 100
Fe-NisS2 Ni foam 1.0 M KOH 43 100 h [8]
mA/cm2)
- Carbon
NiS/Ni - 301 46 - [5]
cloth
NisS:2 - - 350 - - [9]

Experimental Protocol: Synthesis of Dual-Phase NiS/NizSe on Ni Foil for OER

This protocol describes a vapor-phase deposition method to grow dual-phase nickel sulfide
directly on a nickel foil substrate.[6]

Materials:
¢ Nickel foil

« Hydrogen sulfide (H2S) gas
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e Tube furnace
Procedure:
o Substrate Preparation: Clean the nickel foil to remove any surface impurities.

» Vapor Phase Deposition: Place the nickel foil in a tube furnace. Heat the furnace to 200 °C in
the presence of H2S gas.[6]

o Cooling: After the desired reaction time, cool the furnace down to room temperature under
an inert atmosphere.

Experimental Protocol: Electrochemical Measurement of OER Activity

The experimental setup for OER is similar to that for HER, with adjustments to the potential
window.

Setup:

Working Electrode: Nickel sulfide-coated nickel foil.

Counter Electrode: Graphite rod.[2]

Reference Electrode: Hg/HgO.[2]

Electrolyte: 1.0 M KOH solution.[2]
Procedure:

o Catalyst Activation: Before OER measurements, activate the catalyst by performing multiple
cyclic voltammetry (CV) scans until a stable voltammogram is obtained. This in-situ
activation is crucial for forming the active NiOOH layer.[2]

e LSV Measurement: Record the OER polarization curve by sweeping the potential to anodic
values (e.g., from 1.0 V to 1.8 V vs. RHE) at a scan rate of 10 mV/s.[10]

o Tafel and Stability Analysis: Perform Tafel analysis and long-term stability tests as described
for the HER protocol.
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Diagram: OER Catalyst Activation and Reaction
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Caption: In-situ activation of NiSx to NiOOH for OER.

Urea Oxidation Reaction (UOR)

The electro-oxidation of urea is a promising alternative to the OER for energy-saving hydrogen
production, as it has a lower theoretical cell potential. Nickel sulfide-based materials have
shown excellent activity for the UOR in alkaline media.[11]

Table 3: Performance of Nickel Sulfide-Based Catalysts for UOR in Alkaline Media

Potential at Onset

. Tafel Slope
Catalyst Electrolyte 100 mA/lcm?  Potential (V (mVidec) Reference
mV/dec
(Vvs. RHE) vs. RHE)
Nanoflower 1 MKOH + 1.45 (at 50
_ 1.40 66
B-NiS 0.33 M Urea mA/cm?)
NiS 1 M KOH +
~1.39 - - [12]
nanotubes 0.33 M Urea
. . 1.36 (at 10
Ni-Sn sulfide - - - [12]
mA/cm?)
Sv-
1.397
CoNiS@NF

Experimental Protocol: Hydrothermal Synthesis of Nanoflower 3-NiS for UOR

This protocol describes a facile hydrothermal method for synthesizing nanoflower-like 3-NiS.
[13]
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Materials:

Nickel salt (e.g., Nickel(ll) nitrate hexahydrate)

Sulfur source (e.g., Thiourea)

Coordination agent/solvent (e.g., Diethanolamine - DEA)

Teflon-lined autoclave

Procedure:
e Precursor Solution: Dissolve the nickel salt and thiourea in DEA.

o Hydrothermal Reaction: Transfer the solution to a Teflon-lined autoclave and heat it at a
specific temperature for a set duration.

o Product Recovery: After cooling, collect the precipitate by centrifugation, wash it with
deionized water and ethanol, and dry it in a vacuum oven.

Experimental Protocol: Electrochemical Measurement of UOR Activity
Setup:

» Standard three-electrode cell.

o Electrolyte: 1 M KOH with 0.33 M urea.[13]

Procedure:

e LSV Measurement: Record the polarization curves in the electrolyte with and without urea to
determine the onset potential and current density for UOR.

» Kinetic Analysis: Perform Tafel analysis to evaluate the reaction kinetics.

 Stability Test: Conduct chronoamperometric or chronopotentiometric measurements to
assess the long-term stability of the catalyst.

Diagram: UOR vs. OER for H2 Production
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Caption: UOR offers a more energy-efficient route to Hz.

CO2 Reduction

The electrochemical reduction of COz2 into valuable fuels and chemicals is a key strategy for
carbon capture and utilization. While research in this area is dominated by other materials,
some nickel sulfide-based composites have shown promise.

Table 4: Performance of a Nickel Sulfide-Containing Catalyst for CO2 Reduction

Faradai Current

Potentia .
Electrol c Density o Referen
Catalyst Product 1 (V vs. o Stability
yte Efficien (mAlcm? ce
RHE)
cy (%) )
FeS2/NiS
05M
Nanocom CHsOH -0.6 64 3.1 4 h [14]
_ KHCO:s
posite

Experimental Protocol: Synthesis of FeS2/NiS Nanocomposite for CO2 Reduction

This protocol describes the hydrothermal synthesis of a FeS2/NiS nanocomposite.[14]
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Materials:

¢ Iron and nickel precursors (e.g., nitrates or chlorides)
 Sulfur source (e.g., thiourea or sodium sulfide)

» Teflon-lined autoclave

Procedure:

Precursor Solution: Dissolve the iron and nickel precursors and the sulfur source in a
suitable solvent (e.g., deionized water).

Hydrothermal Synthesis: Transfer the solution to a Teflon-lined autoclave and heat it to a
specified temperature for a certain duration.

Product Recovery: Collect, wash, and dry the resulting nanocomposite powder as described
in previous protocols.

Experimental Protocol: Electrochemical Measurement of CO2 Reduction
Setup:

Gas-tight two-compartment electrochemical cell separated by an anion exchange
membrane.[15]

Working Electrode: Catalyst ink drop-casted onto a gas diffusion layer.
Counter Electrode: Platinum foil.

Reference Electrode: Ag/AgCI.

Electrolyte: COz-saturated 0.5 M KHCOs.[14]

Procedure:

» Electrolyte Saturation: Purge the catholyte with CO: for at least 30 minutes before the
experiment.
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o Controlled Potential Electrolysis: Apply a constant potential (e.g., -0.6 V vs. RHE) for a set
period.[14]

e Product Analysis: Analyze the gas and liquid products using gas chromatography (GC) and
high-performance liquid chromatography (HPLC) or nuclear magnetic resonance (NMR) to
determine the Faradaic efficiency for each product.

Diagram: CO2 Reduction Experimental Setup
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Caption: Schematic of a COz reduction electrolysis cell.

Section 2: Catalytic Applications of Nickel Sulfide in
Organic Synthesis
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While less explored than their electrocatalytic applications, nickel sulfides have demonstrated

utility in certain organic transformations.

Hydrogenation of Cyclohexanone

Unsupported nickel sulfide catalysts have been used for the hydrogenation of cyclohexanone.

Table 5: Catalytic Performance of Nickel Sulfide in Cyclohexanone Hydrogenation

Reaction
Catalyst .
Conditions

Conversion
(%)

Selectivity Reference

Unsupported Ni- Atmospheric

High selectivity

W sulfide pressure to cyclohexene
Cyclohexanone
Ni/Al203 200-300 °C - from phenol and

cyclohexanol

Experimental Protocol: Cyclohexanone Hydrogenation

This protocol provides a general procedure for the catalytic hydrogenation of cyclohexanone.

Materials:

Cyclohexanone

Hydrogen gas

Procedure:

Unsupported nickel sulfide catalyst

Fixed-bed tubular flow reactor

o Catalyst Loading: Load the nickel sulfide catalyst into the reactor.

e Reaction: Introduce cyclohexanone and hydrogen gas into the reactor at the desired

temperature and pressure.
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e Product Analysis: Analyze the product stream using techniques like gas chromatography to
determine conversion and selectivity.

Reduction of 4-Nitrophenol

Nickel sulfide nanoparticles have been shown to catalyze the reduction of 4-nitrophenol to 4-
aminophenol in the presence of a reducing agent like NaBHa.

Experimental Protocol: Reduction of 4-Nitrophenol
This protocol outlines the catalytic reduction of 4-nitrophenol.

Materials:

Nickel sulfide nanoparticle catalyst

4-nitrophenol (4-NP) solution

Sodium borohydride (NaBHa4) solution

UV-Vis spectrophotometer
Procedure:
o Reaction Mixture: In a cuvette, mix the 4-NP solution with a freshly prepared NaBHa4 solution.

» Catalyst Addition: Add a specific amount of the nickel sulfide catalyst suspension to the
mixture to initiate the reaction.

» Monitoring: Monitor the progress of the reaction by recording the UV-Vis absorption spectrum
of the solution over time. The peak corresponding to 4-nitrophenolate ions will decrease as
the reaction proceeds.

Diagram: Catalytic Reduction of 4-Nitrophenol
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Caption: NiSx-catalyzed reduction of 4-nitrophenol.

Conclusion

Nickel sulfide-based materials are versatile catalysts and electrocatalysts with significant
potential in renewable energy technologies and organic synthesis. Their performance is highly
dependent on their phase, morphology, and the presence of dopants or heterostructures. The
protocols and data presented here provide a foundation for researchers to explore and
optimize the use of nickel sulfides in their specific applications. Further research into tuning the
active sites and understanding the reaction mechanisms will undoubtedly lead to the
development of even more efficient and robust nickel sulfide catalysts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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